4-cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

Specification

• CAS No.: 2640944-10-9
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 3-[[4-(6-cyclobutyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,2-oxazole
• Standard InChI: InChI=1S/C18H25N5OS/c1-13-10-15(21-24-13)12-22-6-8-23(9-7-22)17-11-16(14-4-3-5-14)19-18(20-17)25-2/h10-11,14H,3-9,12H2,1-2H3
• Standard InChI Key: JWWZUIGHJQSJBE-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)CN2CCN(CC2)C3=NC(=NC(=C3)C4CCC4)SC
• Canonical SMILES: CC1=CC(=NO1)CN2CCN(CC2)C3=NC(=NC(=C3)C4CCC4)SC

Introduction

The compound 4-cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a complex organic molecule with a specific chemical structure. It features a pyrimidine backbone substituted with a cyclobutyl group, a piperazine ring linked to a 5-methyl-1,2-oxazol-3-yl moiety, and a methylsulfanyl group. This compound is identified by its CAS number, 2640944-10-9, and has a molecular formula of C18H25N5OS with a molecular weight of 359.5 g/mol.

Synthesis and Preparation

The synthesis of such complex molecules typically involves multiple steps, starting from simpler precursors. While specific synthesis details for this compound are not readily available, similar compounds often involve reactions such as nucleophilic substitutions, condensations, and cyclizations to form the pyrimidine and piperazine rings.

Potential Applications

Compounds with similar structures are often explored for their biological activities, including antiviral, antibacterial, or anticancer properties. The presence of a piperazine ring and a pyrimidine backbone suggests potential interactions with biological targets, but specific applications or efficacy data for this compound are not detailed in the available literature.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research could focus on its synthesis optimization, biological activity screening, and structure-activity relationship studies. These efforts would help elucidate its potential therapeutic applications and provide insights into its pharmacokinetic and pharmacodynamic properties.